2-Fluoro-4-methylsulfonylphenol
Cat. No. B1316080
Key on ui cas rn:
398456-87-6
M. Wt: 190.19 g/mol
InChI Key: OVEMQCGVMRIIHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[B:14]([Br:15])([Br:16])[Br:17].[Cl:18][CH2:19][Cl:20].[F:1][c:2]1[c:3]([O:12][CH3:13])[cH:4][cH:5][c:6]([S:8](=[O:9])(=[O:10])[CH3:11])[cH:7]1>>[F:1][c:2]1[c:3]([OH:12])[cH:4][cH:5][c:6]([S:8](=[O:9])(=[O:10])[CH3:11])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
BrB(Br)Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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ClCCl
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
COc1ccc(S(C)(=O)=O)cc1F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CS(=O)(=O)c1ccc(O)c(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
